Cas no 17511-04-5 (3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxodecyl)oxy]-, inner salt, 4-oxide)

• Product Name: 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxodecyl)oxy]-, inner salt, 4-oxide
• CAS No: 17511-04-5
• MF: C₃₆H₇₂NO₈P
• MW: 677.932553291321
• CID: 158123
• PubChem ID: 3080710
• Update Time: 2025-04-19

3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxodecyl)oxy]-, inner salt, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxodecyl)oxy]-, inner salt, 4-oxide
• (2-decanoyloxy-3-octadecanoyloxypropyl) 2-(trimethylazaniumyl)ethyl phosphate
• 2-[(2-decanoyloxy-3-octadecanoyloxy-propoxy)-oxido-phosphoryl]oxyethyl -trimethyl-azanium
• 1-stearoyl-2-caprylphosphatidylcholine
• 2-(decanoyloxy)-3-(octadecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• ST-CA-Phosphatidylcholine
• DTXSID70938624
• 17511-04-5
• 2-(Decanoyloxy)-3-(octadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphatato
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxodecyl)oxy)-, inner salt, 4-oxide

• Inchi： 1S/C36H72NO8P/c1-6-8-10-12-14-15-16-17-18-19-20-21-23-24-26-28-35(38)42-32-34(33-44-46(40,41)43-31-30-37(3,4)5)45-36(39)29-27-25-22-13-11-9-7-2/h34H,6-33H2,1-5H3
• InChI Key： IDYIBCHRPQOSBU-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 677.49986
• Monoisotopic Mass: 677.49955525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 36
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines